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Compound of Interest

Compound Name: Copper azide

Cat. No.: B087822

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals working with nano copper azide. Due to its extremely high
sensitivity to electrostatic discharge, stringent safety protocols and a thorough understanding of
its properties are critical to prevent accidental initiation.

Frequently Asked Questions (FAQSs)

Q1: What is nano copper azide and why is it so sensitive to electrostatic discharge (ESD)?

Al: Nano copper azide (nano-Cu(Ns)2) is a primary explosive that is highly valued for its
excellent initiation ability and is considered a more environmentally friendly alternative to lead-
based explosives.[1][2] Its high sensitivity, particularly in nano form, is attributed to its
crystalline structure and the energetic nature of the azide functional group.[3] The nano-scale
size increases its surface area, making it even more susceptible to initiation from external
stimuli like static electricity.[4][5]

Q2: What is the typical electrostatic sensitivity (E50) of nano copper azide?

A2: The electrostatic sensitivity of pure nano copper azide is extremely high, with some
studies indicating an E50 value (the energy at which there is a 50% probability of initiation) as
low as 0.05 mJ.[6][7] However, significant research has focused on reducing this sensitivity by
creating composites with carbon-based materials.[1][8]

Q3: How can the electrostatic sensitivity of nano copper azide be reduced?
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A3: The most effective method to reduce the electrostatic sensitivity of nano copper azide is
by incorporating it into a conductive matrix.[1][8] Carbon materials such as graphene, carbon
nanotubes (CNTs), and porous carbon frameworks are excellent choices due to their high
electrical conductivity, which helps to dissipate electrostatic charges before they can
accumulate and cause initiation.[1][3][9]

Q4: What are the recommended synthesis methods for nano copper azide to ensure safety?

A4: Due to its high sensitivity, in-situ synthesis methods are strongly recommended.[10] This
approach involves preparing a non-explosive precursor (like porous copper or a copper-
containing metal-organic framework) and then converting it to copper azide in the final step,
minimizing the need to handle the sensitive material directly.[10] Common methods include
gas-solid phase azidation and liquid-solid synthesis.[1][11]

Q5: What are the essential personal protective equipment (PPE) requirements when working
with nano copper azide?

A5: A comprehensive PPE ensemble is mandatory. This includes:

Flame-resistant lab coat (e.g., Nomex).[12]

Chemical-resistant gloves.[12][13]

Chemical splash goggles and a face shield.[14][15]

The use of a blast shield is highly recommended for all manipulations.[14][15]

Anti-static wrist straps and footwear should also be used to prevent the buildup of static
electricity on personnel.

Troubleshooting Guide

Problem: | suspect an accidental initiation of a small quantity of nano copper azide during my
experiment.

Solution:

e Immediate Evacuation: Evacuate the immediate area and alert all personnel in the vicinity.
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o Emergency Contact: Contact your institution's emergency response team and inform them of

the situation, specifying the material involved.

» Do Not Re-enter: Do not re-enter the area until it has been declared safe by trained

professionals.

 Incident Review: Once the situation is resolved, a thorough incident review must be

conducted to identify the potential cause.

Potential Causes and Preventive Measures:

Potential Cause

Preventive Measure

Direct contact with a charged object

Ensure all equipment, tools, and personnel are
properly grounded. Use anti-static mats and

wrist straps.

Friction or grinding

Avoid any actions that could create friction, such
as scraping or vigorous stirring. Use non-

sparking tools.[14]

Inadequate grounding of equipment

Regularly check the integrity of all grounding
connections on equipment like hot plates,

stirrers, and balances.

Use of non-conductive materials

Whenever possible, use conductive or static-
dissipative materials for containers and tools.
Avoid plastics that can accumulate static

charge.

Low ambient humidity

Low humidity increases the risk of static buildup.
Maintain a relative humidity of at least 50% in

the laboratory.

Data Presentation

The following table summarizes the electrostatic sensitivity of various nano copper azide

composites as reported in the literature.
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Material E50 (mJ) Reference
Raw Nano Copper Azide 0.05 [6]
Nano Copper Azide/Reduced
_ 0.92 [1]

Graphene Oxide
Carbon-based Nano Copper

_ 1.06 [1]
Azide
Carbon Fiber-based Copper

- 1.2 [8]
Azide Film
Carbon-based Nano Copper

_ . 1.6 [1]
Azide Composite
Nano Copper
Azide@Graphene Foam 2.5 [1]

(CA@GF)

Nano Copper
Azide/Carbon/Graphene 3.6 [1]
Composite (CA/C/GA)

MOF-derived Carbon-based

) ) 4.06 [6]
Copper Azide Film

Nano Copper Azide Film 9 [1]

Experimental Protocols

Protocol: In-situ Gas-Solid Phase Azidation of a Porous Copper Precursor

This protocol is a generalized procedure based on methodologies described in the literature
and should be adapted and approved by your institution's safety committee before
implementation.

Materials:

e Porous copper precursor (e.g., nanoporous copper film).
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e Hydrazoic acid (HNs) gas (handle with extreme caution, highly toxic and explosive).
e Inert gas (e.g., nitrogen or argon).

o Appropriate reaction vessel and gas handling manifold.

Procedure:

e Preparation of the Reaction Setup:

o Assemble the reaction vessel and gas handling manifold in a certified fume hood with a
blast shield.

o Ensure all components are properly grounded.
o Purge the entire system with an inert gas to remove any air and moisture.
o Placement of the Precursor:

o Carefully place the porous copper precursor into the reaction vessel using non-sparking
tweezers.

e Introduction of Hydrazoic Acid Gas:

o Slowly and carefully introduce a controlled flow of hydrazoic acid gas into the reaction
vessel. The concentration and flow rate should be predetermined based on the specific
experimental parameters.

o Monitor the reaction progress through appropriate analytical techniques if possible.
e Reaction Completion and Purging:

o Once the reaction is complete (typically determined by a color change in the precursor),
stop the flow of hydrazoic acid gas.

o Thoroughly purge the reaction vessel and the entire gas handling system with an inert gas
to remove all traces of unreacted hydrazoic acid.
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e Handling of the Product:

o The resulting nano copper azide, now integrated into the precursor matrix, should be
handled with all the necessary precautions for a primary explosive.

o Minimize any physical contact and store appropriately in a designated explosives
magazine.

Mandatory Visualizations
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Preparation Phase

Start: Plan Experiment

Don Appropriate PPE
(FR Lab Coat, Goggles, Face Shield)

Ensure Personal & Equipment Grounding

(Anti-static wrist strap, mats)

Verify Lab Humidity > 50%

Prepare Workspace in Fume Hood
(Blast Shield in Place)

Synthesis Phase (In-situ)

Handle Non-Explosive Precursor

Perform Azidation Reaction
(e.g., Gas-Solid Phase)

Thoroughly Purge System
with Inert Gas

Post—Synthevsis Handling

Handle Product with Non-Sparking Tools

' '

Store in Designated Explosives Magazine Dispose of Waste via EHS Protocols

l

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of nano copper azide.
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Incident Response

Suspected Accidental Initiation

Evacuate Immediate Area

Alert Personnel & Contact Emergency Response

Secure the Area - No Re-entry

I
Post-Incident Investig&tion

Conduct Thorough Incident Review

A\ A4 4

Potential Cause: Electrostatic Discharge? Potential Cause: Friction/Impact? Other Potential Causes?

Corrective Actiong

Review & Improve Handling Procedures
(e.g., use of non-sparking tools)

Review & Improve Grounding Procedures Update Safety Protocols

Retrain Personnel

Click to download full resolution via product page

Caption: Troubleshooting flowchart for accidental initiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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